1-[5-(Aminomethyl)furan-2-yl]propan-1-one

• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• IUPAC Name: 1-[5-(aminomethyl)furan-2-yl]propan-1-one
• InChI: InChI=1S/C8H11NO2/c1-2-7(10)8-4-3-6(5-9)11-8/h3-4H,2,5,9H2,1H3
• InChI Key: XMBWPQXSGLTVDH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC=C(O1)CN

Description

1-[5-(Aminomethyl)furan-2-yl]propan-1-one is a furan-derived ketone featuring an aminomethyl substituent at the 5-position of the furan ring and a propan-1-one group. The aminomethyl group likely enhances solubility and bioactivity compared to non-polar substituents, making it a candidate for pharmaceutical or agrochemical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[5-(Aminomethyl)furan-2-yl]propan-1-one can be achieved through several methods. One common approach involves the reaction of furan derivatives with appropriate reagents to introduce the aminomethyl and propanone groups. For instance, the Suzuki–Miyaura coupling reaction is a widely used method for forming carbon-carbon bonds, which can be employed in the synthesis of this compound .

Industrial Production Methods

Industrial production of 1-[5-(Aminomethyl)furan-2-yl]propan-1-one typically involves large-scale chemical processes that ensure high yield and purity. The use of biocatalysts, such as Lactobacillus paracasei BD101, has been explored for the asymmetric bioreduction of furan derivatives, providing an environmentally friendly and efficient method for producing this compound .

Chemical Reactions Analysis

Types of Reactions

1-[5-(Aminomethyl)furan-2-yl]propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The furan ring can undergo substitution reactions, where hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

1-[5-(Aminomethyl)furan-2-yl]propan-1-one has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is used in the study of biochemical pathways and enzyme interactions.

Industry: The compound is utilized in the production of various chemicals and materials, including polymers and agrochemicals

Mechanism of Action

The mechanism of action of 1-[5-(Aminomethyl)furan-2-yl]propan-1-one involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for enzymes, participating in catalytic reactions that lead to the formation of biologically active products. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogues and Substitution Effects

The table below summarizes key structural analogs, their substituents, sources, and activities:

Compound	Substituents	Source	Key Properties/Activities	Reference
1-[5-(Aminomethyl)furan-2-yl]propan-1-one	5-aminomethyl, propan-1-one	Synthetic/Not specified	Hypothesized enhanced solubility/bioactivity	N/A
1-(Furan-2-yl)propan-1-one	No substituent	Fungal mutant (ΔAOL_s00079g496)	Nematicidal activity
2-Hydroxy-1-(5-(1-hydroxypentyl)-furan-2-yl)propan-1-one	5-(1-hydroxypentyl), 2-hydroxy	Endophytic fungus (Coriolopsis sp.)	Antioxidant, phytocidal potential
1-(5-Methylfuran-2-yl)propan-1-one	5-methyl	Industrial humin	Structural model for reactivity studies
(S)-1-(Furan-2-yl)propan-1-ol	Propan-1-ol (reduction product)	Biocatalysis (Lactobacillus paracasei)	Chiral building block for pharmaceuticals
3-[5-(4-Methylphenyl)furan-2-yl]-1-(piperidin-1-yl)propan-1-one	5-(4-methylphenyl), piperidinyl	Synthetic	Pharmacological scaffold (unspecified)

Key Observations:

• Substituent Effects: Polar groups (e.g., hydroxyl, aminomethyl) improve solubility and interaction with biological targets. For example, 2-hydroxy derivatives from Coriolopsis sp. exhibit antioxidant activity . The aminomethyl group in the target compound may facilitate hydrogen bonding, enhancing binding affinity in enzymatic or receptor interactions.

• Synthetic vs. Natural Sources :

  • Fungal sources (e.g., Coriolopsis sp.) yield hydroxylated derivatives , while chemical synthesis enables precise introduction of groups like piperidinyl or aryl moieties .

Reactivity and Stability

• Propan-1-one Group : The ketone moiety is reactive toward nucleophiles and reducible to alcohols (e.g., biocatalytic reduction to (S)-1-(furan-2-yl)propan-1-ol ).
• Furan Ring : Susceptible to electrophilic substitution; substituents at the 5-position direct further functionalization .

Biological Activity

1-[5-(Aminomethyl)furan-2-yl]propan-1-one is a compound that features a furan ring with an aminomethyl group and a propanone moiety. Its unique structural characteristics suggest potential biological activities, particularly in medicinal chemistry. This article examines the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound can be described as follows:

• Molecular Formula : C$_{10}$H$_{11}$N$_{1}$O$_{1}$
• Molecular Weight : 163.20 g/mol
• Structural Features :
  • Furan ring: A five-membered aromatic heterocycle.
  • Aminomethyl group: Contributes to the compound's reactivity.
  • Propanone functionality: Enhances electrophilic character.

The biological activity of 1-[5-(Aminomethyl)furan-2-yl]propan-1-one is believed to involve interactions with various biological targets, including enzymes and receptors. The aminomethyl group may engage in hydrogen bonding and electrostatic interactions, influencing the compound's reactivity and binding affinity to biomolecules.

Biological Activities

Research into the biological activities of 1-[5-(Aminomethyl)furan-2-yl]propan-1-one indicates several potential therapeutic applications:

Antimicrobial Activity

Preliminary studies suggest that compounds similar to 1-[5-(Aminomethyl)furan-2-yl]propan-1-one exhibit antimicrobial properties. For instance, derivatives of furan have shown activity against various bacterial strains, indicating that this compound may also possess similar effects.

Case Studies

Several studies have explored the biological implications of compounds related to 1-[5-(Aminomethyl)furan-2-yl]propan-1-one:

• Synthesis and Evaluation of Furan Derivatives :
  A study reported on the synthesis of furan derivatives and their evaluation for anticancer activity. Compounds demonstrated promising results with IC$_{50}$ values comparable to established chemotherapeutics like doxorubicin .
• In Silico Studies :
  Computational studies have suggested that similar compounds may interact with G-protein coupled receptors (GPCRs), which are critical in various signaling pathways associated with cancer proliferation and apoptosis .
• Biocatalytic Synthesis :
  Research has shown that biocatalysts can effectively convert related compounds into enantiopure forms, showcasing the potential for developing more effective therapeutic agents derived from furan structures .

Comparative Analysis

The following table summarizes the biological activities and properties of 1-[5-(Aminomethyl)furan-2-yl]propan-1-one compared to structurally similar compounds:

Compound Name	Antimicrobial Activity	Anticancer Activity	Mechanism of Action
1-[5-(Aminomethyl)furan-2-yl]propan-1-one	Unknown	Potential	Interaction with enzymes/receptors
5-Aminofuran	Moderate	Limited	Inhibition of bacterial growth
Propargylamine	Low	Moderate	Modulation of metabolic pathways
4-Aminobenzaldehyde	Low	High	Inhibition of cancer cell proliferation